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Compound of Interest

Compound Name:
Methyl 4-hydroxy-3,5-

dimethylbenzoate

Cat. No.: B042476 Get Quote

Technical Support Center: Methyl 4-hydroxy-3,5-
dimethylbenzoate
Welcome to the technical support center for Methyl 4-hydroxy-3,5-dimethylbenzoate (CAS

No. 34137-14-9). This resource is designed for researchers, scientists, and drug development

professionals to provide guidance on the effective use of this compound in experimental

settings. Below you will find troubleshooting guides and frequently asked questions to address

common challenges, particularly those related to solubility.

Frequently Asked Questions (FAQs)
Q1: What is Methyl 4-hydroxy-3,5-dimethylbenzoate?

Methyl 4-hydroxy-3,5-dimethylbenzoate is a benzoate ester derivative with the molecular

formula C10H12O3. It is a solid, appearing as a white to off-white crystalline powder.[1] Its

chemical structure, featuring a hydroxyl group and two methyl substituents on the aromatic

ring, makes it a subject of interest for organic synthesis, and as an intermediate for

antioxidants, fragrances, and specialty polymers.[1][2]

Q2: What are the primary applications of this compound in research?
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While specific research applications for Methyl 4-hydroxy-3,5-dimethylbenzoate are not

extensively documented, its structural similarity to other phenolic compounds suggests

potential utility in several areas. Related compounds are investigated for their antioxidant and

anti-inflammatory properties. For instance, a structurally similar compound, methyl 2,4-

dihydroxy-3,6-dimethylbenzoate, is utilized as a pharmaceutical intermediate.[3] Additionally,

other related benzoate derivatives have been explored for their effects on cell signaling

pathways, such as those involved in cancer cell proliferation.

Q3: In which solvents is Methyl 4-hydroxy-3,5-dimethylbenzoate soluble?

Direct quantitative solubility data for Methyl 4-hydroxy-3,5-dimethylbenzoate is limited.

However, based on its hydrophobic nature and data for structurally similar phenolic

compounds, a general solubility profile can be estimated. It is expected to have good solubility

in many organic solvents but will be poorly soluble in aqueous solutions.

Troubleshooting Solubility Issues
Problem: I am having difficulty dissolving Methyl 4-hydroxy-3,5-dimethylbenzoate.

This is a common issue for hydrophobic compounds. The following steps and suggestions can

help to overcome solubility challenges.

Solution Workflow:
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Start: Undissolved Compound

Select an appropriate organic solvent (e.g., DMSO, Ethanol)

Prepare a high-concentration stock solution

Aid dissolution (Vortex, Gentle Warming, Sonication)

Dilute stock solution into aqueous experimental media

Check for precipitation after dilution

Troubleshoot precipitation (see below)

Precipitation Occurs

Proceed with experiment

No Precipitation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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